Cas no 784132-70-3 (4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)piperidine)

• Product Name: 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)piperidine
• CAS No: 784132-70-3
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 554275
• PubChem ID: 21912787
• Update Time: 2025-06-08

4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine,4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-
• Piperidine, 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)- (9CI)
• 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)piperidine
• 784132-70-3
• EN300-1826557
• SCHEMBL6107224

• Inchi： 1S/C12H21N3/c1-4-15-10(3)12(9(2)14-15)11-5-7-13-8-6-11/h11,13H,4-8H2,1-3H3
• InChI Key： YPZRSHSUAAVUNK-UHFFFAOYSA-N
• SMILES： N1CCC(C2C(C)=NN(CC)C=2C)CC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)piperidine

Professional Introduction to 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)piperidine (CAS No. 784132-70-3)

4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)piperidine is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and development. This compound, identified by its CAS number 784132-70-3, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecular structure of this compound incorporates a piperidine ring linked to a pyrazole moiety, which contributes to its distinctive chemical behavior and biological activity.

The piperidine ring is a common pharmacophore in medicinal chemistry, often found in drugs targeting neurological and cardiovascular diseases. Its ability to enhance binding affinity and metabolic stability makes it a preferred scaffold for drug design. In contrast, the pyrazole moiety is known for its anti-inflammatory, antimicrobial, and antiviral properties. The combination of these two heterocyclic structures in 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)piperidine suggests a broad spectrum of potential applications in therapeutic interventions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets more efficiently. Studies have shown that the ethyl and dimethyl substituents on the pyrazole ring enhance the compound's solubility and bioavailability, making it a promising candidate for oral administration. Furthermore, the piperidine ring's flexibility allows for optimal binding to protein targets, which is crucial for drug efficacy.

In the realm of drug development, 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)piperidine has been investigated for its potential role in treating various diseases. For instance, preliminary studies suggest that this compound may exhibit neuroprotective effects by modulating neurotransmitter receptors. The ability of the piperidine ring to interact with serotonin and dopamine receptors has been particularly noted, indicating its potential use in managing neurological disorders such as depression and Parkinson's disease.

Additionally, the anti-inflammatory properties of the pyrazole moiety have been leveraged in designing novel therapeutics for chronic inflammatory conditions. Research indicates that this compound can inhibit key enzymes involved in inflammation pathways, such as COX-2 and lipoxygenase. These findings are supported by in vitro experiments demonstrating significant reduction in pro-inflammatory cytokine production when exposed to 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)piperidine.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The use of chiral auxiliaries ensures enantioselective synthesis, which is critical for developing enantiomerically pure drugs with minimal side effects.

The pharmacokinetic profile of 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)piperidine has also been thoroughly evaluated. Studies have revealed that the compound exhibits moderate oral bioavailability and a favorable half-life, suggesting its suitability for repeated dosing regimens. Metabolic studies indicate that the compound is primarily metabolized through Phase II pathways via conjugation with glucuronic acid and sulfate groups, which enhances its excretion rates.

In conclusion, 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)piperidine represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it an attractive molecule for drug design. Ongoing research continues to explore its potential in treating neurological disorders, inflammation-related diseases, and other therapeutic areas. As computational methods and synthetic techniques advance, the development of novel derivatives of this compound is expected to accelerate, leading to innovative treatments for various human diseases.